N-(4-bromophenyl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-(4-bromophenyl)-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C16H10BrNO3/c17-10-5-7-11(8-6-10)18-16(20)15-9-13(19)12-3-1-2-4-14(12)21-15/h1-9H,(H,18,20)
• InChI Key: SVBMFFOUVHQTLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C16H10BrNO3
• Molecular Weight: 344.16 g/mol

Description

N-(4-bromophenyl)-4-oxo-4H-chromene-2-carboxamide, also known as BPCOC, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. BPCOC belongs to the class of coumarin derivatives and has shown promising results in the field of medicinal chemistry.

Scientific Research Applications

Crystal Structure and Molecular Conformation

• N-(4-bromophenyl)-4-oxo-4H-chromene-2-carboxamide and its derivatives are noted for their planar molecular structure and exhibit anti conformations concerning the C—N rotamer of the amide. Such structures are significant for understanding the molecular interactions and conformations in related compounds (Gomes et al., 2015).

Synthesis and Structural Characterization

• The compound's derivatives, including its polymorphs, have been synthesized and structurally characterized, providing valuable insights into their molecular and supramolecular structures. This information contributes to the broader understanding of chromone derivatives (Reis et al., 2013).

Insights in Drug Discovery

• Different conformations of N-(substituted phenyl)-4-oxo-4H-chromene-3-carboxamides, closely related to the query compound, show varied inhibition activities against h-MAO-B. This suggests that the electronic environment provided by substituents on the phenyl ring plays a crucial role in the pharmacological activities of these molecules (Gomes et al., 2015).

Applications in Antioxidant and Antibacterial Agents

• A study demonstrates the synthesis of related 4H-chromene-3-carboxamide derivatives and their evaluation as potent antioxidant and antibacterial agents. This highlights the potential biomedical applications of this class of compounds (Subbareddy & Sumathi, 2017).

G Protein-Coupled Receptor Research

• The compound and its analogs have been used in the study of G protein-coupled receptor GPR35, indicating its potential as a tool for understanding and targeting this receptor class (Thimm et al., 2013).

Structural and Spectroscopic Analysis

• Further research provides comprehensive structural and spectroscopic analysis of the compound's derivatives, enhancing the understanding of their chemical properties and potential applications in various fields (Reis et al., 2014).

Solvent-Free Synthesis Studies

• Studies have also explored the solvent-free synthesis of 4H-chromene-3-carboxamide derivatives, reflecting on the environmentally friendly approaches in the synthesis of these compounds and their potential applications (Chitreddy & Shanmugam, 2017).